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Compound of Interest

Compound Name: 2-Phenyl-3-butyn-2-ol

Cat. No.: B089498 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Phenyl-3-butyn-2-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Phenyl-3-butyn-2-ol, a tertiary propargylic alcohol utilized as a building block in organic

synthesis. The document details its melting and boiling points, provides standardized

experimental protocols for their determination, and outlines a significant application in copper-

catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry."

Physical Properties of 2-Phenyl-3-butyn-2-ol
2-Phenyl-3-butyn-2-ol (CAS Number: 127-66-2) is a solid at room temperature. Its primary

physical characteristics are summarized below.
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Property Value Conditions

Melting Point 46-52 °C Varies with purity

47-49 °C (lit.)[1][2][3]

Boiling Point 102-103 °C at 12 mmHg[1][2][3][4]

Molecular Formula C₁₀H₁₀O

Molecular Weight 146.19 g/mol

Appearance Solid / Crystals or powder [2][5]

Experimental Protocols
Detailed methodologies for the determination of physical properties and a key synthetic

application are provided below.

Melting Point Determination (Capillary Method)
This protocol describes the standard procedure for determining the melting point range of a

solid organic compound using a capillary tube, which can be heated in a Thiele tube or a

commercial melting point apparatus.

Materials:

2-Phenyl-3-butyn-2-ol sample

Melting point capillary tubes (sealed at one end)

Mortar and pestle

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Heating medium (mineral oil for Thiele tube)

Calibrated thermometer

Procedure:
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Sample Preparation: Place a small amount of 2-Phenyl-3-butyn-2-ol on a clean, dry

surface. If the sample consists of large crystals, gently crush it into a fine powder using a

mortar and pestle.

Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample. A

small amount of the solid will enter the tube. Invert the tube and tap it gently on a hard

surface to pack the solid into the sealed end. Repeat until the packed sample is 1-2 mm

high.

Apparatus Setup (Thiele Tube): Attach the capillary tube to a thermometer using a rubber

band or thread, aligning the sample with the middle of the thermometer bulb. Suspend the

thermometer in a Thiele tube containing heating oil, ensuring the rubber band is above the oil

level.

Apparatus Setup (Mel-Temp): Insert the thermometer into the designated well of the

apparatus. Place the packed capillary tube into one of the sample channels.

Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be

used to find an approximate melting point. For an accurate measurement, heat the sample

slowly, ensuring the temperature increases at a rate of 1-2°C per minute as it approaches the

expected melting point.

Observation and Recording: Record the temperature at which the first drop of liquid appears

(the beginning of the melting range). Continue heating slowly and record the temperature at

which the last crystal of the solid melts completely (the end of the melting range). The

recorded values represent the melting point range.[1][4]

Boiling Point Determination at Reduced Pressure (Thiele
Tube Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid,

particularly at pressures below atmospheric pressure.

Materials:

2-Phenyl-3-butyn-2-ol sample (melted)
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Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Thiele tube filled with heating oil

Calibrated thermometer

Vacuum source and manometer

Procedure:

Sample Preparation: Add a few milliliters of the molten 2-Phenyl-3-butyn-2-ol into a small

test tube.

Capillary Inversion: Place a capillary tube, with its sealed end up, into the liquid in the test

tube.

Apparatus Setup: Attach the test tube to a thermometer. Suspend the assembly in a Thiele

tube, ensuring the sample is below the oil level. Connect the Thiele tube apparatus to a

vacuum source with a manometer to control and measure the pressure.

Heating under Reduced Pressure: Evacuate the system to the desired pressure (e.g., 12

mmHg). Begin to gently heat the side arm of the Thiele tube. A convection current will ensure

uniform heating.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube. Continue heating until a rapid and continuous stream of bubbles is

observed.

Recording the Boiling Point: Turn off the heat and allow the apparatus to cool slowly. The

point at which the bubbling stops and the liquid is drawn back into the capillary tube is the

boiling point of the substance at the recorded pressure. Note the temperature on the

thermometer at this exact moment.[6][7]
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Application in Synthesis: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
2-Phenyl-3-butyn-2-ol serves as a versatile alkyne for CuAAC reactions, a cornerstone of

"click chemistry" used to form stable 1,2,3-triazole linkages. This reaction is widely employed in

drug discovery, bioconjugation, and materials science.[4] The following protocol details the

synthesis of 1-benzyl-4-(2-hydroxy-2-phenylpropan-2-yl)-1H-1,2,3-triazole.

Experimental Workflow: CuAAC Synthesis
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Preparation
Reaction Setup

Work-up & Purification

Prepare Stock Solutions:
- 2-Phenyl-3-butyn-2-ol in THF

- Benzyl Azide in THF
- CuSO₄·5H₂O in H₂O

- Sodium Ascorbate in H₂O (Fresh)

Add Alkyne & Azide
Solutions to Vessel

Start

Add Co-solvent
(t-BuOH/H₂O)

Add CuSO₄ Solution

Initiate: Add Sodium
Ascorbate Solution

Stir at Room Temp
(1-4 hours)

Monitor Progress
(TLC / LC-MS)

Dilute with Water

Reaction Complete

Extract with
Ethyl Acetate

Wash Organic Layer:
- EDTA Solution (removes Cu)

- Brine

Dry over Na₂SO₄

Concentrate under
Reduced Pressure

Purify by Column
Chromatography

Isolate Pure Triazole Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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